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Compound of Interest

Compound Name: ETP-46464

Cat. No.: B15618628

Get Quote

ETP-46464 exhibits a multi-kinase inhibitory profile, with high potency against ATR and mTOR.
Its selectivity has been characterized against several members of the phosphatidylinositol 3-
kinase-like kinase (PIKK) family, including ATM and DNA-PK. The following table summarizes
the in vitro half-maximal inhibitory concentrations (IC50) of ETP-46464 against these key

kinases.

Kinase Target IC50 (nM)

Selectivity vs. ATR (Fold-
Difference)

MTOR (mammalian Target of

] 0.6 ~23x more sensitive than ATR
Rapamycin)
ATR (Ataxia Telangiectasia

14/ 25t -

and Rad3-related)
DNA-PK (DNA-dependent 36 ~2.6-fold less sensitive than
Protein Kinase) ATR
PI13Ka (Phosphoinositide 3- 170 ~12-fold less sensitive than
Kinase alpha) ATR
ATM (Ataxia Telangiectasia £45 ~39-fold less sensitive than

Mutated)

ATR
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1 Note: IC50 values of 14 nM and 25 nM have been reported in cell-free and cellular assays,
respectively.[2][5][6][7] The data clearly indicates that while ETP-46464 is a potent ATR
inhibitor, it is most potent against mTOR.[1][6][7]

Signaling Pathway Visualization

The ATR signaling pathway is a critical component of the DNA damage response. Upon
replication stress, such as stalled replication forks, ATR is activated and phosphorylates a
cascade of downstream targets, most notably Chk1, to initiate cell cycle arrest and promote
DNA repair.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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